Cas no 113793-57-0 (1H-Purinium,2-amino-7-(2-chloroethyl-2,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))

• Product Name: 1H-Purinium,2-amino-7-(2-chloroethyl-2,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
• CAS No: 113793-57-0
• MF: C₁₂H₁₇ClN₅O₅
• MW: 348.759204626083
• CID: 208419
• PubChem ID: 135583322
• Update Time: 2025-04-19

1H-Purinium,2-amino-7-(2-chloroethyl-2,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium,2-amino-7-(2-chloroethyl-2,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
• 2-amino-7-(2-chloro-2,2-dideuterioethyl)-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one
• 113793-57-0
• DTXSID40150553
• 1H-Purinium, 2-amino-7-(2-chloroethyl-2,2-d2)-6,9-dihydro-6-oxo-9-beta-D-ribofuranosyl-

• Inchi： 1S/C12H16ClN5O5/c13-1-2-17-4-18(9-6(17)10(22)16-12(14)15-9)11-8(21)7(20)5(3-19)23-11/h4-5,7-8,11,19-21H,1-3H2,(H2-,14,15,16,22)/p+1/t5-,7-,8-,11-/m1/s1/i1D2
• InChI Key： IPYMROQGHBTXLT-PSMVINDDSA-O
• SMILES： ClC([2H])([2H])CN1C2C(NC(N)=NC=2[N+](=C1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 348.104375
• Monoisotopic Mass: 348.104375
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: -1.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides